Cas no 400755-41-1 (3-Methoxy-4-nitro-1H-pyrazole)

3-Methoxy-4-nitro-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a methoxy group at the 3-position and a nitro group at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and specialty chemicals. The nitro group enhances electrophilic properties, facilitating further functionalization, while the methoxy group contributes to stability and solubility. Its well-defined molecular architecture allows for precise modifications, enabling applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its potential sensitivity.

3-Methoxy-4-nitro-1H-pyrazole structure

Product Name:3-Methoxy-4-nitro-1H-pyrazole

CAS No:400755-41-1

MF:C₄H₅N₃O₃

MW:143.100800275803

MDL:MFCD03419421

CID:838941

Update Time:2025-06-17

3-Methoxy-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 3-Methoxy-4-nitro-1H-pyrazole
- 1H-Pyrazole, 3-methoxy-4-nitro-
- 1H-Pyrazole,3-methoxy-4-nitro-(9CI)
- 5-Methoxy-4-nitro-1H-pyrazole
- 5-methoxy-4-nitropyrazole
- 3-Methoxy-4-nitropyrazole
- GLNYWXCDHONDOZ-UHFFFAOYSA-N
- BCP24346
- 1H-Pyrazole, 5-methoxy-4-nitro-
- STK301625
- BBL015984
- SBB014535
- FCH917172
- 5311AB
- ST241
- MDL： MFCD03419421
- Inchi： 1S/C4H5N3O3/c1-10-4-3(7(8)9)2-5-6-4/h2H,1H3,(H,5,6)
- InChI Key： GLNYWXCDHONDOZ-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C=NN1)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 134
Topological Polar Surface Area: 83.7

Experimental Properties

Density: 1.477

3-Methoxy-4-nitro-1H-pyrazole Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

3-Methoxy-4-nitro-1H-pyrazole Pricemore >>

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